8-Ethenyl-7-fluoro-2-(methoxy)-1,5-naphthyridine
Cat. No. B8465993
M. Wt: 204.20 g/mol
InChI Key: KWYSRDPJHYGSBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07655648B2
Procedure details
To a solution of 8-bromo-7-fluoro-2-(methyloxy)-1,5-naphthyridine (2.0 g, 7.81 mmol), potassium carbonate (1.08 g, 7.81 mmole), tetrakis-triphenylphosphine (90 mg, 0.08 mmole) in DME (60 mL) and H2O (20 mL) was added 2,4,6-trivinylcycloborane-pyridine complex (0.94 g, 3.91 mmole). After stirring for 10 hours at 85° C. the reaction contents were concentrated and the product purified by chromatography on silica gel (hexanes/EtOAc, 4:1) to give a low melting solid (1.43 g, 90%).
[Compound]
Name
tetrakis-triphenylphosphine
Quantity
90 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:3]([F:14])=[CH:4][N:5]=[C:6]2[C:11]=1[N:10]=[C:9]([O:12][CH3:13])[CH:8]=[CH:7]2.C(=O)([O-])[O-].[K+].[K+].CO[CH2:23][CH2:24]OC>O>[CH:23]([C:2]1[C:3]([F:14])=[CH:4][N:5]=[C:6]2[C:11]=1[N:10]=[C:9]([O:12][CH3:13])[CH:8]=[CH:7]2)=[CH2:24] |f:1.2.3|
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Inputs
Step One
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Name
|
|
|
Quantity
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2 g
|
|
Type
|
reactant
|
|
Smiles
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BrC=1C(=CN=C2C=CC(=NC12)OC)F
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Name
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|
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Quantity
|
1.08 g
|
|
Type
|
reactant
|
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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[Compound]
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Name
|
tetrakis-triphenylphosphine
|
|
Quantity
|
90 mg
|
|
Type
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reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
60 mL
|
|
Type
|
reactant
|
|
Smiles
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COCCOC
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|
Name
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|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
|
85 °C
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Stirring
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Type
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CUSTOM
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Details
|
After stirring for 10 hours at 85° C.
|
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Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the reaction contents
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
were concentrated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the product purified by chromatography on silica gel (hexanes/EtOAc, 4:1)
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Outcomes
Product
Details
Reaction Time |
10 h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C(=C)C=1C(=CN=C2C=CC(=NC12)OC)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.43 g | |
| YIELD: PERCENTYIELD | 90% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
